Cas no 27946-59-4 (Benzenemethanaminium,2-methoxy-N,N,N-trimethyl-, iodide (1:1))

Benzenemethanaminium,2-methoxy-N,N,N-trimethyl-, iodide (1:1) Properties

Names and Identifiers

• Benzenemethanaminium,2-methoxy-N,N,N-trimethyl-, iodide (1:1)
• (2-methoxyphenyl)methyl-trimethylazanium,iodide
• NSC167787
• NSC-167787
• CHEMBL4095774
• 27946-59-4
• BDBM50246747
• DTXSID70503457
• (2-Methoxyphenyl)-N,N,N-trimethylmethanaminium iodide
• +Expand

• InChIKey： RFOTVPABTCCACF-UHFFFAOYSA-M
• Inchi： InChI=1S/C11H18NO.HI/c1-12(2,3)9-10-7-5-6-8-11(10)13-4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
• SMILES： [I-].COC1=CC=CC=C1C[N+](C)(C)C

Computed Properties

• Exact Mass: 180.13894
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 307.043
• Heavy Atom Count: 14
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: -1.09460
• PSA: 9.23